3-Ethenyl-1,3-benzoxazol-2(3H)-one

• CAS No.: 22156-08-7
• Molecular Formula: C9H7NO2
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 3-ethenyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C9H7NO2/c1-2-10-7-5-3-4-6-8(7)12-9(10)11/h2-6H,1H2
• InChI Key: KSZKMLWTXMQCMG-UHFFFAOYSA-N
• Canonical SMILES: C=CN1C2=CC=CC=C2OC1=O

Description

3-Ethenyl-1,3-benzoxazol-2(3H)-one (CAS 22156-08-7) is a chemical compound with the molecular formula C9H7NO2 and a molecular weight of 161.16 g/mol . This benzoxazolone derivative serves as a valuable scaffold in medicinal chemistry for the research and development of novel therapeutic agents, particularly in the field of antimicrobials . Benzoxazolone-based derivatives, including those with vinyl substituents, are the subject of ongoing research due to their promising bioactivity. Studies have shown that such compounds can exhibit significant antibacterial properties against a range of Gram-positive and Gram-negative pathogens, including Escherichia coli , Bacillus subtilis , and Staphylococcus aureus . The benzoxazolone core is a key pharmacophore in drug discovery, with its mechanism of action in research contexts often involving the inhibition of bacterial enzymes like DNA gyrase, a validated target for antibacterial agents . The vinyl group at the 3-position offers a reactive handle for further chemical modification, enabling researchers to synthesize diverse libraries of compounds for structure-activity relationship (SAR) studies . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses. It is strictly not for human or veterinary consumption.

Comparison with Similar Compounds

Structural and Functional Group Variations

The biological and chemical profiles of benzoxazolone derivatives are highly dependent on substituent type and position. Key analogs include:

Compound Name	Substituent(s)	Key Properties/Activities	References
6-(1,3-Thiazol-4-yl)-1,3-benzoxazol-2(3H)-one	6-position: Thiazole	Antimicrobial (MIC = 31.25 μg/mL vs. Micrococcus luteus)
3-[[4-(4-Methylphenyl)piperazin-1-yl]methyl]-1,3-benzoxazol-2(3H)-one	3-position: Piperazine-methyl	Antioxidant activity; Melting point: 160°C
5-Chloro-1,3-benzoxazol-2(3H)-one	5-position: Chlorine	Anti-quorum sensing (QS inhibition); Cytotoxic activity against cancer cells (e.g., K562)
6-Bromo-1,3-benzoxazol-2(3H)-one	6-position: Bromine	Antimicrobial and cytotoxic activity (HeLa, K562 cell lines)
CM458 (6-Nitro-1,3-benzoxazol-2(3H)-one)	6-position: Nitro	σ2 Receptor ligand (Ki = 0.56 nM)
7-Chloro-1,3-benzoxazol-2(3H)-one	7-position: Chlorine	Structural analog with potential antimicrobial applications

Physicochemical and Structural Insights

• Electronic Effects : Electron-withdrawing groups (e.g., nitro, chlorine) enhance receptor binding and stability but may reduce solubility. Conversely, electron-donating groups (e.g., methyl, ethenyl) improve lipophilicity and membrane permeability .
• Steric Effects : Bulky substituents at the 3-position (e.g., piperazine-methyl) can hinder rotational freedom, affecting conformational stability and interaction with biological targets .
• Hydrogen Bonding : The carbonyl group at the 2-position facilitates hydrogen bonding with enzymes or receptors, critical for antimicrobial and cytotoxic activities .

Hypothetical Profile of 3-Ethenyl-1,3-benzoxazol-2(3H)-one

While experimental data on the ethenyl-substituted derivative are lacking, predictions can be made:

• Bioactivity : Similar to 3-methyl or 3-propyl analogs, the ethenyl group could improve pharmacokinetic properties (e.g., half-life, bioavailability) by modulating lipophilicity .
• Applications: Potential uses in antimicrobial or anticancer drug development, leveraging the scaffold’s proven versatility in targeting diverse biological pathways .

Q & A

Q. What are the primary synthetic routes for 3-ethenyl-1,3-benzoxazol-2(3H)-one derivatives, and how are they optimized for yield and purity?

The synthesis typically involves cyclocondensation of 2-aminophenol derivatives with carbonyl-containing reagents. For example:

• Microwave-assisted synthesis reduces reaction time and improves yields (e.g., 73% yield for 5-hydroxy derivatives via urea-mediated cyclization) .
• Substitution at the 3-position is achieved using alkyl/aryl halides under reflux in polar aprotic solvents (e.g., acetonitrile or DMF), with characterization via $^1H$/$^{13}C$ NMR, IR, and mass spectrometry .
• Optimization includes solvent selection (e.g., ethanol for triazole derivatives) and temperature control to minimize side reactions like over-alkylation .

Q. How are structural and electronic properties of 3-ethenyl-1,3-benzoxazol-2(3H)-one derivatives characterized in academic research?

Key methods include:

• X-ray crystallography (using SHELX software ) to resolve stereochemistry and confirm substituent positions.
• NMR spectroscopy to analyze electronic environments (e.g., $^1H$ chemical shifts for ethenyl protons at δ 5.2–6.0 ppm) .
• Computational modeling (e.g., B3LYP-D3(BJ)/DGTZVP level) to predict reactivity and stability of tautomers or diastereoisomers .

Q. What standardized protocols are used for evaluating the antimicrobial activity of benzoxazolone derivatives?

• Minimum Inhibitory Concentration (MIC) assays : Performed via microdilution or agar diffusion (cup-plate method) against Gram-positive (Staphylococcus aureus, Micrococcus luteus) and fungal strains (Candida albicans) .
• Positive controls : Amoxicillin or ciprofloxacin for bacteria; miconazole for fungi. Activity is considered significant if MIC ≤ 31.25 µg/mL .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) guide the design of benzoxazolone derivatives with enhanced anticancer activity?

• Substitution patterns : 3-[(3-chloropropyl)] and 2-cyclic amine substitutions (e.g., piperazine) improve cytotoxicity against A549 lung cancer cells (IC$_{50}$ < 10 µM) .
• Mechanistic insights : Apoptosis induction via caspase-3 activation and mitochondrial membrane depolarization .
• Hybrid molecules : Combining benzoxazolone with triazole or thiazole moieties enhances DNA intercalation and topoisomerase inhibition .

Q. What experimental strategies address discrepancies in reported MIC values across studies for benzoxazolone derivatives?

• Standardization of inoculum density (e.g., 0.5 McFarland standard) and growth media (Mueller-Hinton agar) to ensure reproducibility .
• Comparative analysis of solvent effects (DMSO vs. aqueous solutions) on compound solubility and bioactivity .
• Validation via orthogonal assays (e.g., time-kill kinetics vs. MIC) to confirm bacteriostatic vs. bactericidal effects .

Q. How can computational tools improve the prediction of benzoxazolone derivative reactivity in complex synthetic pathways?

• DFT calculations predict regioselectivity in cyclization reactions (e.g., preferential formation of 1,3-benzoxazol-2-ones over isomeric structures) .
• Molecular docking identifies potential binding modes with biological targets (e.g., Micrococcus luteus penicillin-binding proteins) to prioritize synthetic targets .

Q. What methodological challenges arise in crystallographic refinement of benzoxazolone derivatives, and how are they resolved?

• Twinned crystals : Addressed using SHELXL for high-resolution data refinement and ORTEP-3 for graphical validation of thermal ellipsoids .
• Disorder in substituents : Partial occupancy modeling and restraints on bond lengths/angles improve refinement reliability .